Cas no 889944-30-3 (4-Methoxy-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 889944-30-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD07776751
• CID: 4784678
• Update Time: 2025-06-08

4-Methoxy-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD07776751
• Inchi： 1S/C11H11NO3/c1-12-6-7(11(13)14)10-8(12)4-3-5-9(10)15-2/h3-6H,1-2H3,(H,13,14)
• InChI Key： NPYHHDYPWSARCR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C(=O)O)=CN2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 51.5

Additional information on 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid

Comprehensive Overview of 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS No. 889944-30-3): Properties, Applications, and Research Insights

4-Methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS No. 889944-30-3) is a specialized organic compound belonging to the indole carboxylic acid family. This structurally unique molecule features a methoxy group at the 4-position and a methyl group on the nitrogen atom, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula is C₁₁H₁₁NO₃, with a molecular weight of 205.21 g/mol, and it typically appears as a white to off-white crystalline powder.

In recent years, indole derivatives like 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid have gained significant attention due to their diverse biological activities. Researchers frequently investigate its potential as a building block for drug discovery, particularly in developing anti-inflammatory agents and central nervous system (CNS) modulators. The compound's structural features align with current trends in fragment-based drug design, where small molecular fragments are optimized for target binding.

The synthesis of CAS 889944-30-3 typically involves multi-step organic reactions, including Fischer indole synthesis or Vilsmeier-Haack formylation followed by oxidation and esterification. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity (>98%), which is crucial for research applications. Analytical characterization often employs NMR spectroscopy, mass spectrometry, and HPLC-UV to confirm structural integrity.

From a commercial perspective, 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid serves as a key intermediate in producing more complex heterocyclic compounds. Its derivatives show promise in addressing contemporary health challenges, including neurodegenerative disorders and metabolic diseases - topics frequently searched in scientific databases. The compound's structure-activity relationship (SAR) studies contribute to understanding how subtle modifications affect biological potency, a hot topic in medicinal chemistry forums.

Storage and handling of 889944-30-3 require standard laboratory precautions. While not classified as hazardous, it should be kept in a cool, dry environment (typically 2-8°C) protected from light to maintain stability. Researchers often inquire about its solubility profile - it demonstrates moderate solubility in polar organic solvents like DMSO and methanol, but limited solubility in water, which influences formulation strategies.

The global market for indole-based compounds continues to expand, driven by increasing R&D investments in small molecule therapeutics. 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid represents an important niche product, with suppliers offering custom synthesis and bulk quantities to meet research demand. Quality control certificates including COA (Certificate of Analysis) and MSDS documentation are essential for procurement in academic and industrial settings.

Emerging applications explore the compound's potential in material science, particularly as a precursor for organic electronic materials. Its conjugated π-system and functional groups make it interesting for developing organic semiconductors - a rapidly growing field responding to searches about sustainable electronics. This interdisciplinary potential enhances the compound's relevance beyond traditional pharmaceutical applications.

For researchers investigating structure-based drug design, computational studies of 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid provide valuable insights. Molecular docking simulations frequently utilize its framework to explore interactions with biological targets, aligning with the growing interest in computer-aided drug discovery. These digital approaches complement wet-lab experiments, accelerating the identification of promising candidates.

Environmental considerations for CAS 889944-30-3 follow standard protocols for organic compounds. While not classified as persistent, proper waste disposal methods should be observed according to local regulations. The compound's biodegradability and ecotoxicity profile remain subjects of ongoing research, particularly as sustainability becomes a priority in chemical development.

Patent literature reveals growing interest in 4-Methoxy-1-methyl-1H-indole-3-carboxylic acid derivatives, with applications ranging from kinase inhibitors to agricultural chemicals. This reflects broader trends in precision medicine and crop protection solutions - topics generating substantial search traffic in scientific and agricultural communities. The compound's versatility ensures its continued importance in innovation pipelines.